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Compound of Interest

Compound Name: 2-Butylboronic acid

Cat. No.: B2932002 Get Quote

At a fundamental level, n-butylboronic acid and 2-butylboronic acid share the same molecular

formula (C₄H₁₁BO₂) and molecular weight (101.94 g/mol ).[7][8] However, their structural

arrangement is distinct. N-butylboronic acid is a primary alkylborane, where the boron atom is

attached to a terminal carbon of the butyl chain. In contrast, 2-butylboronic acid is a

secondary alkylborane, with the boron atom bonded to an internal carbon. This seemingly

subtle difference in constitution has significant consequences for their reactivity.

Property n-Butylboronic Acid 2-Butylboronic Acid

Synonym 1-Butylboronic acid sec-Butylboronic acid

CAS Number 4426-47-5[9][10] 88496-88-2[7][11]

Structure CH₃(CH₂)₃B(OH)₂ CH₃CH₂CH(CH₃)B(OH)₂

Molecular Weight 101.94 g/mol [8][10] 101.94 g/mol [7]

Appearance White solid[12] -

Melting Point 90-92 °C[9] -

The most critical distinction from a reactivity standpoint is the steric environment around the

carbon-boron bond. The secondary nature of 2-butylboronic acid results in significantly

greater steric hindrance compared to its linear n-butyl counterpart. This steric bulk is a primary

determinant of its performance in the Suzuki coupling catalytic cycle.
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Mechanistic Implications in the Suzuki Coupling
Cycle
The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving three key

steps: oxidative addition, transmetalation, and reductive elimination.[1][13][14] The structure of

the boronic acid primarily impacts the transmetalation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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